Cas no 83230-74-4 (3-Propoxy-benzoyl chloride)
3-Propoxy-benzoyl chloride structure
Product Name:3-Propoxy-benzoyl chloride
CAS No:83230-74-4
MF:C10H11ClO2
MW:198.646142244339
MDL:MFCD03208979
CID:708764
PubChem ID:18470046
Update Time:2025-04-19
3-Propoxy-benzoyl chloride Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride,3-propoxy-
- 3-Propoxybenzoyl chloride
- DTXSID50594161
- AKOS000113920
- 3-Propoxy-benzoyl chloride
- VS-04218
- BB 0244123
- 83230-74-4
- SCHEMBL5200730
- MFCD03208979
- Benzoyl chloride, 3-propoxy-
- ALBB-011179
- BBL014171
- DB-286018
- Benzoyl chloride, 3-propoxy- (9CI)
- STL196598
-
- MDL: MFCD03208979
- Inchi: 1S/C10H11ClO2/c1-2-6-13-9-5-3-4-8(7-9)10(11)12/h3-5,7H,2,6H2,1H3
- InChI Key: JXHHNJORXBXRBY-UHFFFAOYSA-N
- SMILES: ClC(C1=CC=CC(=C1)OCCC)=O
Computed Properties
- Exact Mass: 198.0447573g/mol
- Monoisotopic Mass: 198.0447573g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 26.3Ų
3-Propoxy-benzoyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P839923-50mg |
3-Propoxy-benzoyl chloride |
83230-74-4 | 50mg |
$ 70.00 | 2022-06-03 | ||
| TRC | P839923-100mg |
3-Propoxy-benzoyl chloride |
83230-74-4 | 100mg |
$ 95.00 | 2022-06-03 | ||
| TRC | P839923-500mg |
3-Propoxy-benzoyl chloride |
83230-74-4 | 500mg |
$ 365.00 | 2022-06-03 | ||
| abcr | AB374035-500 mg |
3-Propoxy-benzoyl chloride |
83230-74-4 | 500MG |
€254.60 | 2023-02-20 | ||
| abcr | AB374035-1 g |
3-Propoxy-benzoyl chloride |
83230-74-4 | 1g |
€322.50 | 2023-04-26 | ||
| abcr | AB374035-5 g |
3-Propoxy-benzoyl chloride |
83230-74-4 | 5g |
€907.00 | 2023-04-26 | ||
| A2B Chem LLC | AH62468-500mg |
3-Propoxybenzoyl chloride |
83230-74-4 | >95% | 500mg |
$467.00 | 2024-04-19 | |
| A2B Chem LLC | AH62468-1g |
3-Propoxybenzoyl chloride |
83230-74-4 | >95% | 1g |
$509.00 | 2024-04-19 | |
| A2B Chem LLC | AH62468-5g |
3-Propoxybenzoyl chloride |
83230-74-4 | >95% | 5g |
$995.00 | 2024-04-19 | |
| A2B Chem LLC | AH62468-10g |
3-Propoxybenzoyl chloride |
83230-74-4 | >95% | 10g |
$1412.00 | 2024-04-19 |
3-Propoxy-benzoyl chloride Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:83230-74-4)3-Propoxy-benzoyl chloride
Order Number:A1179595
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:42
Price ($):240.0
Email:sales@amadischem.com
3-Propoxy-benzoyl chloride Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:83230-74-4)3-Propoxy-benzoyl chloride
Purity:99%
Quantity:1g
Price ($):240.0